N-[2-[4-(Methoxymethyl)pyrimidin-2-yl]ethyl]but-2-ynamide

• IUPAC Name: N-[2-[4-(methoxymethyl)pyrimidin-2-yl]ethyl]but-2-ynamide
• InChI: InChI=1S/C12H15N3O2/c1-3-4-12(16)14-8-6-11-13-7-5-10(15-11)9-17-2/h5,7H,6,8-9H2,1-2H3,(H,14,16)
• InChI Key: VORGFQGETGQVHA-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCC1=NC=CC(=N1)COC
• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• CAS No.: 2411294-60-3

Description

N-[2-[4-(Methoxymethyl)pyrimidin-2-yl]ethyl]but-2-ynamide is a synthetic organic compound characterized by a pyrimidine ring substituted with a methoxymethyl group and an ethyl chain linked to a but-2-ynamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-[4-(Methoxymethyl)pyrimidin-2-yl]ethyl]but-2-ynamide typically involves multi-step organic reactions. One common method starts with the preparation of the pyrimidine ring, followed by the introduction of the methoxymethyl group. The ethyl chain is then attached, and finally, the but-2-ynamide moiety is introduced through a coupling reaction. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability, making the compound available for various applications.

Chemical Reactions Analysis

Types of Reactions

N-[2-[4-(Methoxymethyl)pyrimidin-2-yl]ethyl]but-2-ynamide can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups, leading to different reduced forms.

Substitution: The methoxymethyl group or other substituents can be replaced with different functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions, including temperature, pressure, and solvent choice, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a wide range of functionalized compounds.

Scientific Research Applications

N-[2-[4-(Methoxymethyl)pyrimidin-2-yl]ethyl]but-2-ynamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[2-[4-(Methoxymethyl)pyrimidin-2-yl]ethyl]but-2-ynamide involves its interaction with specific molecular targets. The pyrimidine ring can bind to enzymes or receptors, modulating their activity. The methoxymethyl group and but-2-ynamide moiety may also play roles in the compound’s overall biological activity, influencing its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyrimidine derivatives with different substituents, such as:

• 2-Aminopyrimidine derivatives
• Pyrimidine-2-carboxamides
• Methoxymethyl-substituted pyrimidines

Uniqueness

N-[2-[4-(Methoxymethyl)pyrimidin-2-yl]ethyl]but-2-ynamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for targeted research applications and potential therapeutic uses.